Cas no 959746-05-5 (Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid)

• Product Name: Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid
• CAS No: 959746-05-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD11505076
• CID: 1986540
• PubChem ID: 329763219
• Update Time: 2025-06-12

Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• cis-2-tert-Butoxycarbonylaminocyclopent-3-ene-1-carboxylic acid
• (1R,2S)-2<wbr>
• 3-cyclope<wbr>
• LogP
• 2-(Boc-NH)-cis-cyclopent-3-ene-COOH
• (±)-cis-2-(Boc-aMino)-3-cyclopentene-1-carboxylic acid
• 959746-05-5
• TS-7077
• N-Boc-(+/-)-cis-2-amino-cyclopent-3-ene-1-carboxylic acid
• Rel-(1R,2S)-2-((tert-butoxycarbonyl)amino)cyclopent-3-ene-1-carboxylic acid
• (1R,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopent-3-ene-1-carboxylic acid
• MFCD11505076
• AKOS037655987
• ( inverted exclamation markA)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid
• (+/-)-cis-2-(Boc-amino)-3-cyclopentene-1-carboxylic acid, 98%
• DB-254244
• starbld0022391
• (1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclopent-3-ene-1-carboxylic acid
• Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid

• MDL： MFCD11505076
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-8-6-4-5-7(8)9(13)14/h4,6-8H,5H2,1-3H3,(H,12,15)(H,13,14)/t7-,8+/m1/s1
• InChI Key： OLAXDULTGCDONC-SFYZADRCSA-N
• SMILES： O(C(N[C@H]1C=CC[C@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 387°C at 760 mmHg
• Flash Point: 187.9°C
• Refractive Index: 1.514
• PSA: 75.63000
• LogP: 1.93130

Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid

Comprehensive Analysis of Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid (CAS No. 959746-05-5)

In the realm of organic chemistry and pharmaceutical intermediates, Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid (CAS No. 959746-05-5) stands out as a versatile compound with significant applications. This bicyclic structure, featuring both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, is pivotal in peptide synthesis and drug development. Researchers frequently explore its reactivity profile, particularly in stereoselective reactions and cycloaddition processes, making it a hotspot for modern synthetic methodologies.

The compound’s unique cis-configuration and cyclopentene backbone contribute to its utility in designing bioactive molecules. Recent trends in AI-driven drug discovery have amplified interest in such scaffolds, as computational models predict their potential in targeting enzymes or receptors. Notably, the Boc-protected amine group enhances stability during multi-step syntheses, addressing common challenges in peptide coupling and fragment-based drug design. These attributes align with growing demand for high-purity intermediates in oncology and neurology research.

From an industrial perspective, Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid is synthesized via asymmetric catalysis or enzymatic resolution, reflecting advancements in green chemistry. Environmental concerns have spurred searches for solvent-free reactions and biocatalytic routes, topics frequently queried in academic databases. Its compatibility with microwave-assisted synthesis further reduces energy consumption, resonating with sustainable manufacturing trends.

Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring compliance with pharmaceutical grade standards. Users often seek data on melting point, optical rotation, and chromatographic purity, underscoring the need for detailed technical documentation. Additionally, its role in click chemistry and metal-catalyzed cross-coupling reactions positions it as a key player in bioconjugation strategies for antibody-drug conjugates (ADCs).

In summary, Cis-2-tert-butoxycarbonylaminocyclopent-3-ene-1-carboxylic Acid (CAS No. 959746-05-5) bridges fundamental research and applied science. Its structural features cater to evolving needs in precision medicine and catalysis, while its synthesis aligns with global pushes toward eco-friendly protocols. As interdisciplinary studies grow, this compound will likely remain a focal point for innovations in small-molecule therapeutics and material science.